Cas no 1806514-41-9 (Methyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate)

• Product Name: Methyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate
• CAS No: 1806514-41-9
• MF: C₁₄H₁₇BrO₄
• MW: 329.186383962631
• CID: 4979260
• Update Time: 2025-08-05

Methyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate

• Inchi： 1S/C14H17BrO4/c1-3-19-13(16)7-5-10-4-6-12(15)11(8-10)9-14(17)18-2/h4,6,8H,3,5,7,9H2,1-2H3
• InChI Key： RNTBQINADJUUAQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CC(=O)OC)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6

Additional information on Methyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate

Methyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate (CAS No. 1806514-41-9): A Comprehensive Overview

Methyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate, identified by the CAS number 1806514-41-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of interest for further investigation and development. The unique structural features of this compound, particularly the presence of a bromine substituent and an ethoxypropyl side chain, contribute to its distinct chemical properties and reactivity, which are crucial for its applications in synthetic chemistry and drug discovery.

The molecular structure of Methyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate consists of a phenyl ring substituted with a bromine atom at the 2-position and an acetoate group at the 4-position. The 5-position of the phenyl ring is linked to a propyl group that is further modified with an ethoxy group and a carbonyl oxygen, forming an ethoxypropyl side chain. This complex arrangement of functional groups imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural motif present in Methyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate suggests potential applications in the synthesis of bioactive molecules. Specifically, the bromine substituent can serve as a handle for further functionalization via cross-coupling reactions, while the ethoxypropyl side chain may interact with specific binding sites on biological targets. These features make it a valuable intermediate in the synthesis of more complex pharmacophores.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. Researchers have been exploring its utility in the development of small-molecule inhibitors targeting enzymes and receptors involved in disease pathways. For instance, studies have indicated that compounds with similar structural features may exhibit inhibitory activity against certain kinases and transcription factors. The bromine atom in Methyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate allows for easy introduction of additional functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki or Stille couplings, which are widely used in drug discovery to diversify molecular libraries.

The ethoxypropyl side chain adds another layer of complexity to this molecule, potentially influencing its solubility, bioavailability, and metabolic stability. These properties are critical factors to consider when designing new drugs, as they can significantly impact the compound's efficacy and safety profile. By modifying this side chain, chemists can fine-tune the pharmacokinetic properties of derivatives derived from Methyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate, potentially leading to more effective therapeutic agents.

Recent advancements in computational chemistry have also facilitated the study of Methyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These simulations can provide insights into binding affinities, enzyme inhibition kinetics, and other key parameters that are essential for drug design. By integrating experimental data with computational predictions, scientists can accelerate the development process and identify promising candidates for further optimization.

The synthesis of Methyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. For example, multi-step synthetic routes involving palladium-catalyzed reactions and transition-metal-mediated transformations have been developed to construct the desired molecular framework efficiently. These methods often require careful optimization to ensure high yields and purity, but they provide a robust platform for producing this compound on both laboratory and industrial scales.

In conclusion, Methyl 2-bromo-5-(3-ethoxy-3-oxtropopropul)phenyIacetate (CAS No. 1806514-I)-9 is a versatile organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various disease pathways. Advances in synthetic chemistry and computational modeling continue to enhance our ability to explore its applications, paving the way for new therapeutic strategies.